Cas no 160921-88-0 (3-OXO-4-M-TOLYL-BUTYRIC ACID METHYL ESTER)

3-OXO-4-M-TOLYL-BUTYRIC ACID METHYL ESTER structure
160921-88-0 structure
Product Name:3-OXO-4-M-TOLYL-BUTYRIC ACID METHYL ESTER
CAS No:160921-88-0
MF:C12H14O3
MW:206.237763881683
CID:891581
Update Time:2026-04-29

3-OXO-4-M-TOLYL-BUTYRIC ACID METHYL ESTER Chemical and Physical Properties

Names and Identifiers

    • 3-OXO-4-M-TOLYL-BUTYRIC ACID METHYL ESTER
    • 4-(3-METHYLPHENYL)-3-OXOBUTYRIC ACIDMETHYL ESTER
    • Methyl 4-(3-methylphenyl)-3-oxobutanoate
    • 4-(3-Methylphenyl)-3-oxobutyric acid
    • 3-METHYL-BETA-OXO-BENZENEBUTANOIC ACID METHYL ESTER
    • Inchi: InChI=1S/C12H14O3/c1-9-4-3-5-10(6-9)7-11(13)8-12(14)15-2/h3-6H,7-8H2,1-2H3
    • InChI Key: SUCKPLSEKYEGNM-UHFFFAOYSA-N
    • SMILES: CC1=CC(=CC=C1)CC(=O)CC(=O)OC

Computed Properties

  • Exact Mass: 206.09400
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5

Experimental Properties

  • PSA: 43.37000
  • LogP: 1.66970
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